2-(4-chlorobenzenesulfonamido)propanoic acid
Overview
Description
“2-(4-chlorobenzenesulfonamido)propanoic acid” is a chemical compound with the CAS Number: 90410-27-8. It has a molecular weight of 263.7 and its IUPAC name is N-[(4-chlorophenyl)sulfonyl]alanine . The compound is solid in its physical form .
Molecular Structure Analysis
The molecular structure of “2-(4-chlorobenzenesulfonamido)propanoic acid” is represented by the linear formula C9H10ClNO4S . The InChI code for the compound is 1S/C9H10ClNO4S/c1-6(9(12)13)11-16(14,15)8-4-2-7(10)3-5-8/h2-6,11H,1H3,(H,12,13) .Physical And Chemical Properties Analysis
The compound is a solid at room temperature . It has a melting point range of 145 - 147 degrees Celsius .Scientific Research Applications
Solubility and Phase Equilibrium
Studies have investigated the solubility and solid-liquid phase equilibrium of chlorobenzenesulfonamide derivatives, providing fundamental data for optimizing reaction and crystallization processes in chemical manufacturing. For example, the solubility of 2-chlorobenzenesulfonamide in various solvents was determined, revealing temperature-dependent solubility enhancements. This information is crucial for designing efficient synthesis and separation processes for chemical intermediates in the industry (Wu & Li, 2020).
Spectroelectrochemistry and Polymer Science
Research on dodecylbenzenesulfonic acid (DBSA) and its application in the synthesis of polyaniline (PANI) colloids highlights the role of sulfonamide derivatives in polymer science. The study of PANI-DBSA colloidal dispersions through UV-vis spectroscopy and Raman spectroscopy contributes to the understanding of polymerization processes and the stability of polymer colloids (Shreepathi & Holze, 2006).
Synthetic Chemistry
Sulfamido and alkoxycarbonyl-substituted nicotinic acid esters have been synthesized, with some demonstrating significant antimicrobial activity. The influence of the electron-acceptor sulfonamido group on the reactivity of these compounds offers insights into novel synthetic pathways and the biological activity of synthesized esters (Makhmudova, 2020).
Material Science and Composites
The effect of chemical treatments on the reinforcement/matrix interaction in composites has been studied, showing how sulfonic acid derivatives can improve the interfacial shear strength of composites. Such research aids in the development of materials with enhanced mechanical properties for various applications (Lin, Wu, Lai, & Shyu, 2000).
Catalysis
In catalysis, the synthesis and application of metal complexes based on 3-[(4-chlorophenylamido)]propenoic acid have been explored. These complexes exhibit specific properties that could be beneficial for various catalytic processes, illustrating the versatility of sulfonamido derivatives in catalysis (Ali, Ali, & Shahzadi, 2011).
Safety and Hazards
The compound is classified under the GHS07 hazard pictogram. The signal word for the compound is “Warning”. Hazard statements associated with the compound include H302 (Harmful if swallowed), H312 (Harmful in contact with skin), and H332 (Harmful if inhaled) . Precautionary statements include P264 (Wash hands thoroughly after handling), P270 (Do not eat, drink or smoke when using this product), P280 (Wear protective gloves/protective clothing/eye protection/face protection), among others .
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-(4-chlorobenzenesulfonamido)propanoic acid involves the reaction of 4-chlorobenzenesulfonyl chloride with glycine in the presence of a base to form the intermediate 2-(4-chlorobenzenesulfonamido)acetic acid, which is then decarboxylated to yield the final product.", "Starting Materials": [ "4-chlorobenzenesulfonyl chloride", "glycine", "base (e.g. triethylamine)", "solvent (e.g. dichloromethane)" ], "Reaction": [ "Step 1: Dissolve glycine (1 equivalent) in a solvent (e.g. dichloromethane) and add a base (e.g. triethylamine) to the solution.", "Step 2: Slowly add 4-chlorobenzenesulfonyl chloride (1 equivalent) to the reaction mixture while stirring at room temperature.", "Step 3: Continue stirring the reaction mixture for several hours until TLC analysis indicates complete conversion of the starting materials to the intermediate product (2-(4-chlorobenzenesulfonamido)acetic acid).", "Step 4: Remove the solvent under reduced pressure and dissolve the crude product in a small amount of water.", "Step 5: Adjust the pH of the solution to around 2-3 using hydrochloric acid.", "Step 6: Heat the solution to reflux for several hours until TLC analysis indicates complete decarboxylation of the intermediate product to yield the final product (2-(4-chlorobenzenesulfonamido)propanoic acid).", "Step 7: Cool the solution and filter the solid product.", "Step 8: Wash the solid product with water and dry it under reduced pressure to obtain the final product as a white solid." ] } | |
CAS RN |
90410-27-8 |
Product Name |
2-(4-chlorobenzenesulfonamido)propanoic acid |
Molecular Formula |
C9H10ClNO4S |
Molecular Weight |
263.7 |
Purity |
99 |
Origin of Product |
United States |
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